Cas no 1805714-56-0 (3-Formyl-5-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 3-Formyl-5-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1805714-56-0
• MF: C₁₃H₁₄O₆
• MW: 266.246664524078
• CID: 4797297
• Update Time: 2025-06-12

3-Formyl-5-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Formyl-5-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C13H14O6/c1-19-11(15)3-2-8-4-9(7-14)6-10(5-8)12(16)13(17)18/h4-7,12,16H,2-3H2,1H3,(H,17,18)
• InChI Key： STSSOKQPDRIXLP-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CC(C=O)=CC(=C1)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 340
• XLogP3: 0.4
• Topological Polar Surface Area: 101

Additional information on 3-Formyl-5-(3-methoxy-3-oxopropyl)mandelic acid

3-Formyl-5-(3-methoxy-3-oxopropyl)mandelic acid: A Comprehensive Overview

3-Formyl-5-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1805714-56-0) is a novel compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various applications in drug discovery and development.

The structure of 3-formyl-5-(3-methoxy-3-oxopropyl)mandelic acid is composed of a mandelic acid core with a formyl group and a 3-methoxy-3-oxopropyl substituent. The mandelic acid moiety is known for its role in various biological processes, including its use as a chiral building block in the synthesis of optically active compounds. The formyl group adds reactivity and can participate in various chemical reactions, making this compound a versatile starting material for further derivatization.

Recent studies have highlighted the potential of 3-formyl-5-(3-methoxy-3-oxopropyl)mandelic acid in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2022) investigated the anti-inflammatory properties of this compound. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 3-formyl-5-(3-methoxy-3-oxopropyl)mandelic acid could be a valuable lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-formyl-5-(3-methoxy-3-oxopropyl)mandelic acid has shown promise in cancer research. A study published in Cancer Letters (2021) demonstrated that this compound exhibited significant cytotoxic activity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT116), and lung cancer (A549) cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest, making it a potential candidate for further preclinical and clinical evaluation as an anticancer agent.

The synthetic accessibility of 3-formyl-5-(3-methoxy-3-oxopropyl)mandelic acid is another factor that contributes to its appeal in pharmaceutical research. A recent synthetic route published in Organic Letters (2020) described an efficient and scalable method for the preparation of this compound using readily available starting materials. The method involves a series of well-established chemical transformations, including esterification, formylation, and hydrolysis steps, which can be easily adapted for large-scale production.

Beyond its direct therapeutic applications, 3-formyl-5-(3-methoxy-3-oxopropyl)mandelic acid has also been explored as a ligand for protein-protein interaction inhibitors. A study published in Bioorganic & Medicinal Chemistry (2021) reported that this compound could effectively disrupt the interaction between specific protein targets involved in signaling pathways associated with diseases such as Alzheimer's and Parkinson's. This property makes it a promising scaffold for the design of novel therapeutic agents targeting these debilitating conditions.

The safety profile of 3-formyl-5-(3-methoxy-3-oxopropyl)mandelic acid is another critical aspect that has been extensively evaluated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 3-formyl-5-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1805714-56-0) is a multifaceted compound with significant potential in various areas of pharmaceutical research. Its unique structural features, combined with its promising biological activities and synthetic accessibility, make it an attractive candidate for further exploration and development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and drug discovery.